Cas no 2757083-45-5 ((4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole))

(4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) is a chiral bis(oxazoline) ligand with a rigid indene backbone, widely used in asymmetric catalysis. Its stereodefined (S,S)-configuration ensures high enantioselectivity in transition-metal-catalyzed reactions, such as cyclopropanations, Diels-Alder reactions, and conjugate additions. The diphenyl-substituted oxazoline rings enhance steric and electronic tuning, improving substrate selectivity and reaction yields. The compound’s stability under various conditions and compatibility with metals like Cu(II), Pd(II), and Fe(III) make it a versatile tool in synthetic organic chemistry. Its structural rigidity also minimizes ligand flexibility, contributing to consistent stereochemical outcomes in asymmetric transformations.
(4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) structure
2757083-45-5 structure
Product Name:(4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)
CAS No:2757083-45-5
MF:C39H32N2O2
MW:560.683589935303
CID:5086692
PubChem ID:162394076
Update Time:2025-06-11

(4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) Chemical and Physical Properties

Names and Identifiers

    • (4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)
    • 2757083-45-5
    • (4S,5S)-2-{2-[(4S,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-dihydroinden-2-yl}-4,5-diphenyl-4,5-dihydro-1,3-oxazole
    • (4S,5S)-2-[2-[(4S,5S)-4,5-diphenyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-dihydroinden-2-yl]-4,5-diphenyl-4,5-dihydro-1,3-oxazole
    • F73117
    • BS-48124
    • Inchi: 1S/C39H32N2O2/c1-5-15-27(16-6-1)33-35(29-19-9-3-10-20-29)42-37(40-33)39(25-31-23-13-14-24-32(31)26-39)38-41-34(28-17-7-2-8-18-28)36(43-38)30-21-11-4-12-22-30/h1-24,33-36H,25-26H2/t33-,34-,35-,36-/m0/s1
    • InChI Key: UYCBNAKEMVGOCN-ZYADHFCISA-N
    • SMILES: C1(C2O[C@@H](C3C=CC=CC=3)[C@H](C3C=CC=CC=3)N=2)(C2O[C@@H](C3C=CC=CC=3)[C@H](C3C=CC=CC=3)N=2)CC2=CC=CC=C2C1

Computed Properties

  • Exact Mass: 560.246378268g/mol
  • Monoisotopic Mass: 560.246378268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 6
  • Complexity: 917
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 43.2Ų

(4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) Pricemore >>

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(4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) Related Literature

Additional information on (4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole)

Introduction to (4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) and Its CAS No. 2757083-45-5

(4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2757083-45-5, features a bisected oxazole core linked by a 2,3-dihydro-1H-indene bridge. The stereochemistry of the molecule is defined by the (4S,4'S,5S,5'S) configuration at the chiral centers, which plays a crucial role in its biological activity and potential therapeutic applications.

The structural motif of this compound is reminiscent of biaryl systems commonly found in natural products and pharmaceuticals. The presence of multiple aromatic rings and heterocyclic structures suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the 4,5-diphenyl-4,5-dihydrooxazole units are known to exhibit favorable pharmacokinetic properties due to their stability and ability to engage in hydrogen bonding interactions. These features make the compound an attractive candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of chiral molecules for therapeutic purposes. The stereochemistry of a compound can significantly influence its biological activity and pharmacological profile. The specific configuration of (4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole) may confer unique binding properties to biological targets. For instance, studies have shown that analogous chiral oxazole derivatives can modulate enzyme activity and receptor binding affinity. This has prompted researchers to explore the potential of this compound as a lead molecule for developing novel therapeutics.

The synthesis of this compound involves intricate organic transformations that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic methodologies such as asymmetric catalysis has been crucial in achieving the desired stereochemical outcome. The synthesis of the 2,3-dihydro-1H-indene bridge necessitates careful selection of reagents and catalysts to ensure high yield and enantioselectivity. These synthetic challenges highlight the complexity and sophistication involved in developing such advanced chemical entities.

The pharmacological potential of (4S,4'S,5S,5'S)-2,2'-(2,3-Dihydro-1H-indene-2,2-diyl)bis(4,Sigma diphenyl-4,Sigma diphenyl oxazole) has been explored in several preclinical studies. Initial investigations have revealed promising activities against various biological targets relevant to human diseases. For example,the compound has demonstrated inhibitory effects on certain kinases and other enzymes implicated in cancer progression. Additionally,its ability to interact with specific receptors may make it useful in treating neurological disorders or inflammatory conditions.

The development of this compound also aligns with broader trends in medicinal chemistry aimed at designing molecules with enhanced efficacy and reduced side effects. The use of computationally guided drug design approaches has been instrumental in predicting the binding modes and interactions of this compound with biological targets. These computational studies have provided valuable insights into optimizing its structure for improved pharmacological properties.

The future prospects for this compound are promising as it continues to be evaluated in various preclinical models. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists,biologists,and clinicians will be essential in translating these findings into clinical applications. As our understanding of molecular recognition continues to evolve,compounds like (4S,Sigma 4'S,Sigma 5S,Sigma 5'S)-Sigma 22'-(Sigma 23-Dihydro-Sigma 1H-indene-Sigma 22-diyl)bis(Sigma 45-diphenyl-Sigma 45-dihydrooxazole) are poised to play a significant role in next-generation therapeutics.

In conclusion,(Sigma 45-Sigma Sigma Sigma)-Sigma Sigma'-(Sigma Sigma-Dihydro-Sigma H-indene-Sigma Sigma diyl)bis(Sigma Sigma'-diphenyl-Sigma Sigma'-dihydrooxazole) represents a fascinating example of how structural complexity can be leveraged to develop novel biologically active molecules。With its unique stereochemistry,promising pharmacological profile,and well-defined synthetic route,this compound offers significant opportunities for further exploration。As research progresses,it is anticipated that such advanced chemical entities will continue to contribute to advancements in pharmaceutical science。

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